N-[(3S*,4R*)-1-(4-chloro-3-fluorobenzoyl)-4-isopropyl-3-pyrrolidinyl]acetamide

• IUPAC Name: N-[(3S,4R)-1-(4-chloro-3-fluorobenzoyl)-4-propan-2-ylpyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C16H20ClFN2O2/c1-9(2)12-7-20(8-15(12)19-10(3)21)16(22)11-4-5-13(17)14(18)6-11/h4-6,9,12,15H,7-8H2,1-3H3,(H,19,21)/t12-,15+/m0/s1
• InChI Key: PQGWBKLSNQUUOX-SWLSCSKDSA-N
• Canonical SMILES: CC(C)C1CN(CC1NC(=O)C)C(=O)C2=CC(=C(C=C2)Cl)F
• Isomeric SMILES: CC(C)[C@@H]1CN(C[C@H]1NC(=O)C)C(=O)C2=CC(=C(C=C2)Cl)F
• Molecular Formula: C16H20ClFN2O2
• Molecular Weight: 326.79 g/mol

Description

N-[(3S*,4R*)-1-(4-chloro-3-fluorobenzoyl)-4-isopropyl-3-pyrrolidinyl]acetamide is a useful research compound. Its molecular formula is C16H20ClFN2O2 and its molecular weight is 326.79 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 326.1197337 g/mol and the complexity rating of the compound is 432. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

• Novel Fluoro Substituted Benzo[b]pyran with anti-Lung Cancer Activity: A study by Hammam et al. (2005) explores the anticancer activity of fluoro-substituted compounds, showing efficacy against lung, breast, and CNS cancer cell lines at low concentrations. This suggests the potential of structurally related compounds for cancer treatment applications (Hammam, El-Salam, Mohamed, & Hafez, 2005).

Photovoltaic Efficiency and Ligand-Protein Interactions

• Spectroscopic, Quantum Mechanical Studies, Ligand Protein Interactions and Photovoltaic Efficiency Modeling: Research by Mary et al. (2020) on benzothiazolinone acetamide analogs, including studies on vibrational spectra, electronic properties, and photovoltaic efficiency, indicates potential use in dye-sensitized solar cells (DSSCs) due to good light harvesting efficiency. Additionally, the study includes ligand-protein interaction analysis, hinting at biomedical applications (Mary et al., 2020).

Fluorescent Probes for Mercury Ion Detection

• Efficient Fluorescent Probe for Mercury Ion: A study conducted by Shao et al. (2011) describes the synthesis of novel imidazo[1,2-a]pyridine derivatives, demonstrating their efficiency as fluorescent probes for mercury ion detection in both acetonitrile and buffered aqueous solution. This highlights potential environmental monitoring applications (Shao et al., 2011).

Corrosion Inhibitors

• New Long Alkyl Side Chain Acetamide, Isoxazolidine and Isoxazoline Derivatives as Corrosion Inhibitors: Yıldırım and Çetin (2008) investigated the use of acetamide derivatives as corrosion inhibitors, showing promising inhibition efficiencies in both acidic and mineral oil mediums. This research indicates potential applications in industrial material preservation (Yıldırım & Çetin, 2008).

Antimicrobial Activity

• Synthesis, SAR, In-Silico Appraisal, and Anti-Microbial Study of Substituted 2-Aminobenzothiazoles Derivatives: Anuse et al. (2019) synthesized and evaluated the antimicrobial activity of N-(benzo[d]thiazol-2-yl) acetamide derivatives, showing efficacy against Methicillin-resistant Staphylococcus aureus (MRSA). This suggests potential applications in the development of new antimicrobial agents (Anuse et al., 2019).

Antiallergic Agents

• N-(Pyridin-4-yl)-(Indol-3-yl)Acetamides and Propanamides as Antiallergic Agents: Research by Menciu et al. (1999) on the synthesis and evaluation of new N-(pyridin-4-yl)-(indol-3-yl)alkylamides highlights their potential as novel antiallergic compounds. This opens avenues for developing new therapies for allergic conditions (Menciu et al., 1999).